Cas no 62688-87-3 (Propane, 1,1,1-trichloro-2-methoxy-2-methyl-)

• Product Name: Propane, 1,1,1-trichloro-2-methoxy-2-methyl-
• CAS No: 62688-87-3
• MF: C₅H₉Cl₃O
• MW: 191.483359098434
• CID: 435094
• PubChem ID: 14399470
• Update Time: 2025-04-19

Propane, 1,1,1-trichloro-2-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propane, 1,1,1-trichloro-2-methoxy-2-methyl-
• 1,1,1-trichloro-2-methoxy-2-methylpropane
• SCHEMBL8208648
• DTXSID50559831
• 62688-87-3

• Inchi： 1S/C5H9Cl3O/c1-4(2,9-3)5(6,7)8/h1-3H3
• InChI Key： IHOHQNZGGYPPSY-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)OC)(Cl)Cl

Computed Properties

• Exact Mass: 189.97207
• Monoisotopic Mass: 189.971898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23